Endophenazine B: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces anulatus
Endophenazine B: A Technical Guide to its Discovery, Isolation, and Characterization from Streptomyces anulatus
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of the discovery, isolation, and structural elucidation of Endophenazine B, a phenazine antibiotic produced by the bacterium Streptomyces anulatus. This document details the experimental protocols for fermentation, extraction, and purification, and presents a comprehensive summary of its quantitative and spectral data. Furthermore, it visualizes the biosynthetic pathway and the general workflow for natural product discovery from Streptomyces.
Introduction
Endophenazine B is a member of the endophenazine family of antibiotics, which were first discovered in the culture broth of various endosymbiotic Streptomyces anulatus strains.[1] These strains have been isolated from diverse arthropod hosts.[1] The endophenazines, including Endophenazine B, exhibit notable antimicrobial activities against Gram-positive bacteria and some filamentous fungi, as well as herbicidal activity.[1] Endophenazine B is structurally characterized as an N-methylated derivative of the phenazine core.[2]
Data Presentation
Quantitative Data
| Parameter | Value | Source |
| Molecular Formula | C₁₉H₁₈N₂O₃ | [2] |
| Molecular Weight | 322.36 g/mol | [2] |
| Production in Heterologous Host (S. coelicolor M512) | Very low amounts, detectable by LC-MS | [2] |
Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data for Endophenazine B from Streptomyces anulatus are not explicitly available in the reviewed literature. However, the structural elucidation of the endophenazine family was accomplished using spectroscopic methods, including NMR.[3] For reference, the NMR data for a related compound, Endophenazine E (a conjugate of Endophenazine A and L-glutamine), has been published and can provide insights into the phenazine core and prenyl group signals.
Mass Spectrometry (MS)
The structure of Endophenazine B was determined using high-resolution mass spectrometry (HR-MS).[2] While specific fragmentation data for Endophenazine B is not detailed in the available literature, its detection in heterologous expression systems was achieved through LC-MS analysis.[2]
Experimental Protocols
Fermentation of Streptomyces anulatus
A detailed, specific protocol for the fermentation of Streptomyces anulatus for the optimal production of Endophenazine B is not explicitly outlined in the initial discovery papers. However, a general procedure for the cultivation of Streptomyces species for secondary metabolite production can be adapted.
General Fermentation Protocol:
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Inoculum Preparation: Aseptically transfer a loopful of Streptomyces anulatus spores from a mature agar plate into a flask containing a suitable seed medium.
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Incubation: Incubate the seed culture on a rotary shaker at a controlled temperature (typically 28-30°C) for 2-3 days until dense growth is observed.
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Production Culture: Inoculate a larger volume of production medium with the seed culture (typically 5-10% v/v). The production medium composition can be optimized for phenazine production, often containing complex nitrogen and carbon sources.
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Fermentation: Incubate the production culture under the same conditions as the seed culture for an extended period (typically 5-10 days). Monitor the production of Endophenazine B periodically using analytical techniques like TLC or HPLC.
Extraction of Endophenazine B
The following is a general protocol for the extraction of phenazine compounds from Streptomyces culture broth.
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Separation of Biomass: Centrifuge the fermentation broth to separate the mycelium from the supernatant.
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Solvent Extraction:
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Mycelium: Extract the mycelial cake with an organic solvent such as methanol or acetone.
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Supernatant: Extract the supernatant with a water-immiscible organic solvent like ethyl acetate or chloroform at a slightly acidic pH to ensure the protonation of the carboxylic acid group of the phenazine core, facilitating its extraction into the organic phase.
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Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.
Purification of Endophenazine B
The purification of Endophenazine B from the crude extract typically involves a combination of chromatographic techniques.
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Thin-Layer Chromatography (TLC): Initially, use TLC to screen for the presence of endophenazines in the crude extract and to optimize the solvent system for column chromatography.[1]
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Column Chromatography:
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Stationary Phase: Silica gel is a common choice for the initial purification step. .
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Mobile Phase: A gradient of non-polar to polar solvents (e.g., hexane-ethyl acetate or chloroform-methanol) is typically used to elute the compounds based on their polarity.
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High-Performance Liquid Chromatography (HPLC): For final purification, preparative HPLC is employed.[2]
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Column: A reversed-phase column (e.g., C18) is commonly used.
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Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile or methanol), often with a small amount of acid (e.g., formic acid or trifluoroacetic acid) to improve peak shape, is used for elution.
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Detection: A UV detector is used to monitor the elution of the compounds, with phenazines typically showing strong absorbance in the UV-Vis region.
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Mandatory Visualizations
Biosynthetic Pathway of Endophenazines
The biosynthesis of endophenazines in Streptomyces anulatus involves a dedicated gene cluster. The pathway starts from chorismic acid, a key intermediate in the shikimate pathway, and proceeds through the formation of the phenazine core, which is then prenylated and, in the case of Endophenazine B, N-methylated.[2]
Caption: Proposed biosynthetic pathway of Endophenazine B.
Experimental Workflow for Natural Product Discovery
The discovery and isolation of novel natural products like Endophenazine B from Streptomyces follows a systematic workflow.
References
- 1. Endophenazines A-D, new phenazine antibiotics from the arthropod associated endosymbiont Streptomyces anulatus. I. Taxonomy, fermentation, isolation and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. researchgate.net [researchgate.net]
- 3. Endophenazines A-D, new phenazine antibiotics from the athropod associated endosymbiont Streptomyces anulatus II. Structure elucidation - PubMed [pubmed.ncbi.nlm.nih.gov]
